2-Methyl-3-nitroisonicotinamide

• Molecular Formula: C7H7N3O3
• Molecular Weight: 181.15 g/mol
• IUPAC Name: 2-methyl-3-nitropyridine-4-carboxamide
• InChI: InChI=1S/C7H7N3O3/c1-4-6(10(12)13)5(7(8)11)2-3-9-4/h2-3H,1H3,(H2,8,11)
• InChI Key: WDTNAWBEWYTAMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1[N+](=O)[O-])C(=O)N

Description

2-Methyl-3-nitroisonicotinamide is a useful research compound. Its molecular formula is C7H7N3O3 and its molecular weight is 181.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 0.5 g 2-methyl-3-nitroisonicotinic acid and 20 ml of thionyl chloride was refluxed gently for 30 min. and the excess thionyl chloride was removed in vacuo to leave an oil, which was treated with conc. NH4OH under cooling for 20 min. and extracted with EtOAc. The extract was washed with water and dried, the solvent was removed to give an oil, which was purified over silica gel to yield 0.2 g of 2-methyl-3-nitroisonicotinamide, mp 203° - 204° C.